![molecular formula C12H16O2 B1405968 4-(1-Ethylpropoxy)benzaldehyde CAS No. 1186634-28-5](/img/structure/B1405968.png)
4-(1-Ethylpropoxy)benzaldehyde
Overview
Description
“4-(1-Ethylpropoxy)benzaldehyde” is a chemical compound with the molecular formula C12H16O2 . It is also known by its IUPAC name, 4-pentan-3-ylbenzaldehyde . The molecular weight of this compound is 192.25 g/mol.
Molecular Structure Analysis
The molecular structure of “4-(1-Ethylpropoxy)benzaldehyde” consists of a benzene ring with an aldehyde group (-CHO) and an ethylpropoxy group attached . The InChI string for this compound is InChI=1S/C12H16O/c1-3-11(4-2)12-7-5-10(9-13)6-8-12/h5-9,11H,3-4H2,1-2H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(1-Ethylpropoxy)benzaldehyde” include a molecular weight of 192.25 g/mol. Other computed properties include a hydrogen bond donor count of 0, a hydrogen bond acceptor count of 1, and a rotatable bond count of 4 . The exact mass and monoisotopic mass are both 176.120115130 g/mol .Mechanism of Action
Target of Action
Benzaldehyde analogues have been shown to exhibit antimicrobial activity against various bacteria and fungi . They have been found to interact with bacterial topoisomerase II DNA gyrase B , which plays a crucial role in DNA replication.
Mode of Action
Benzaldehyde analogues have been found to disrupt cellular antioxidation . This disruption can be achieved with redox-active compounds, which inhibit microbial growth through destabilization of cellular redox homeostasis and/or antioxidation systems .
Pharmacokinetics
Benzaldehyde has been found to elevate the cumulative quantity of passively diffusing drugs with high hydrophilicity . This suggests that 4-(1-Ethylpropoxy)benzaldehyde might have similar properties, potentially affecting its Absorption, Distribution, Metabolism, and Excretion (ADME) properties and bioavailability.
Result of Action
Benzaldehyde analogues have been found to exhibit good-to-excellent antimicrobial activity . This suggests that 4-(1-Ethylpropoxy)benzaldehyde might also have antimicrobial properties.
properties
IUPAC Name |
4-pentan-3-yloxybenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O2/c1-3-11(4-2)14-12-7-5-10(9-13)6-8-12/h5-9,11H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQIOJZLYELVSQQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)OC1=CC=C(C=C1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1-Ethylpropoxy)benzaldehyde |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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